Cas no 147460-60-4 (Benzoic acid, 3-chloro-2-(methylthio)-)

• Product Name: Benzoic acid, 3-chloro-2-(methylthio)-
• CAS No: 147460-60-4
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 1318747
• PubChem ID: 10330498
• Update Time: 2025-10-29

Benzoic acid, 3-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2-(methylthio)-
• 3-chloro-2-(methylthio)benzoic acid
• MFCD16036854
• 2-(Methylthio)-3-chlorobenzoic acid
• WS-00827
• D85880
• 147460-60-4
• 3-chloro-2-(methylsulfanyl)benzoic acid
• 3-chloro-2-(methylthio)benzoicacid
• 3-chloro-2-methylsulfanylbenzoic acid
• SCHEMBL8493569

• Inchi： 1S/C8H7ClO2S/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： WIDAETORFHBGDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1SC

Computed Properties

• Exact Mass: 201.98561
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Additional information on Benzoic acid, 3-chloro-2-(methylthio)-

Benzoic Acid, 3-Chloro-2-(Methylthio): A Comprehensive Overview

Benzoic acid, 3-chloro-2-(methylthio), also known by its CAS number 147460-60-4, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical properties. The presence of the chlorine atom at the 3-position and the methylthio group at the 2-position introduces distinct reactivity and functionality, making it a valuable molecule in organic synthesis and material science.

The synthesis of benzoic acid, 3-chloro-2-(methylthio) involves a series of well-established organic reactions. Typically, the starting material is benzoic acid, which undergoes chlorination at the meta position to introduce the chlorine substituent. Subsequently, the methylthio group is introduced via a nucleophilic substitution reaction, often utilizing methyl mercaptan as the sulfur source. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, benzoic acid, 3-chloro-2-(methylthio) has found utility in several domains. One prominent area is its use as an intermediate in pharmaceutical synthesis. The compound serves as a building block for constructing complex molecular frameworks with potential bioactive properties. For instance, it has been employed in the development of anti-inflammatory agents and antimicrobial compounds. The methylthio group plays a crucial role in modulating the pharmacokinetic properties of these molecules, enhancing their bioavailability and efficacy.

Another significant application lies in the field of agrochemicals. Benzoic acid, 3-chloro-2-(methylthio) is utilized as an intermediate in the synthesis of pesticides and herbicides. The chlorine substituent contributes to the stability and selectivity of these agrochemicals, while the methylthio group enhances their ability to target specific pests or weeds without adversely affecting crops. Recent studies have highlighted its potential as a component in eco-friendly pest control solutions, aligning with global efforts to reduce chemical pollution in agriculture.

The electronic properties of benzoic acid, 3-chloro-2-(methylthio) make it an interesting candidate for applications in materials science. Researchers have explored its use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. The interplay between the electron-withdrawing chlorine group and the electron-donating methylthio group creates a unique electronic environment that can be tailored for specific device applications. For example, it has been incorporated into organic field-effect transistors (OFETs) to improve charge transport properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of benzoic acid, 3-chloro-2-(methylthio). Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation effects due to its aromatic ring system. This conjugation not only influences its electronic properties but also plays a role in its thermal stability and reactivity under various conditions. Experimental studies corroborate these findings, demonstrating that the compound remains stable under moderate thermal conditions while undergoing selective reactions under controlled catalytic environments.

In conclusion, benzoic acid, 3-chloro-2-(methylthio), with its CAS number 147460-60-4, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an essential intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic routes and application potentials, this compound is poised to play an even more significant role in advancing modern chemistry and technology.